![molecular formula C12H14N2O9 B139223 Nikkomycin So(X) CAS No. 140447-98-9](/img/structure/B139223.png)
Nikkomycin So(X)
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Overview
Description
Nikkomycin So(X) is a type of chitin synthase inhibitor that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying the mechanisms of cell wall biosynthesis and fungal growth. In
Mechanism of Action
Nikkomycin So(X) works by inhibiting chitin synthase, an enzyme that is essential for the production of fungal cell walls. Chitin synthase is responsible for catalyzing the polymerization of N-acetylglucosamine into chitin, which is a major component of fungal cell walls. By inhibiting chitin synthase, Nikkomycin So(X) disrupts the production of chitin and weakens the fungal cell wall, leading to growth inhibition and cell death.
Biochemical and physiological effects:
Nikkomycin So(X) has a number of biochemical and physiological effects that make it a valuable tool for studying the mechanisms of cell wall biosynthesis and fungal growth. In addition to inhibiting chitin synthase, Nikkomycin So(X) has been shown to affect the levels of other cell wall components, such as glucan and mannan. It has also been shown to induce the expression of stress response genes in fungi, suggesting that it may have additional effects on cell physiology.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Nikkomycin So(X) in lab experiments is its specificity for chitin synthase. By selectively inhibiting this enzyme, Nikkomycin So(X) can provide insights into the mechanisms of cell wall biosynthesis without affecting other cellular processes. However, Nikkomycin So(X) also has some limitations for lab experiments. For example, its effectiveness can be influenced by environmental factors such as pH and temperature, which can make it difficult to use in certain experimental conditions.
Future Directions
There are a number of future directions for research on Nikkomycin So(X). One area of interest is the development of new synthetic methods for producing the compound more efficiently. Another area of research is the study of the biochemical and physiological effects of Nikkomycin So(X) on different fungal species. Finally, there is interest in exploring the potential therapeutic applications of Nikkomycin So(X) for the treatment of fungal infections. Overall, Nikkomycin So(X) is a valuable tool for studying the mechanisms of cell wall biosynthesis and fungal growth, and its potential applications in scientific research are wide-ranging.
Scientific Research Applications
Nikkomycin So(X) has a number of potential applications in scientific research. One of the most promising areas of research is the study of fungal growth and cell wall biosynthesis. Nikkomycin So(X) has been shown to inhibit chitin synthase, an enzyme that is essential for the production of fungal cell walls. By inhibiting this enzyme, Nikkomycin So(X) can disrupt fungal growth and provide insights into the mechanisms of cell wall biosynthesis.
properties
CAS RN |
140447-98-9 |
---|---|
Molecular Formula |
C12H14N2O9 |
Molecular Weight |
330.25 g/mol |
IUPAC Name |
(2R,3R,3aS,5S,6S,7R,7aR)-2-(5-formyl-2-oxo-1H-imidazol-3-yl)-3,6,7-trihydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid |
InChI |
InChI=1S/C12H14N2O9/c15-2-3-1-14(12(21)13-3)10-6(18)8-7(23-10)4(16)5(17)9(22-8)11(19)20/h1-2,4-10,16-18H,(H,13,21)(H,19,20)/t4-,5+,6-,7-,8+,9+,10-/m1/s1 |
InChI Key |
MCEHHDMQJDREQZ-ZVMZQBCWSA-N |
Isomeric SMILES |
C1=C(NC(=O)N1[C@H]2[C@@H]([C@H]3[C@H](O2)[C@@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C=O |
SMILES |
C1=C(NC(=O)N1C2C(C3C(O2)C(C(C(O3)C(=O)O)O)O)O)C=O |
Canonical SMILES |
C1=C(NC(=O)N1C2C(C3C(O2)C(C(C(O3)C(=O)O)O)O)O)C=O |
synonyms |
nikkomycin So(X) nikkomycin So-X nikkomycin SoX |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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